- Process for preparation of PARP7 inhibitor, World Intellectual Property Organization, , ,
Cas no 920978-97-8 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester)
![1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester structure](https://ossimg.kuujia.com/scimg/921000/920978-97-8x500.png)
920978-97-8 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
CAS No:920978-97-8
MF:C11H9F3N2O2
MW:258.196573019028
MDL:MFCD13196663
CID:835291
PubChem ID:60146028
Update Time:2024-10-26
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
- Methyl 5-trifluoromethyl-7-azaindole-2-carboxylate
- Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- 5-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
- Ethyl 5-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- DTXSID00733760
- 920978-97-8
- AS-84065
- SCHEMBL833129
- MFCD13196663
- ethyl5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- CS-0004412
-
- MDL： MFCD13196663
- Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)8-4-6-3-7(11(12,13)14)5-15-9(6)16-8/h3-5H,2H2,1H3,(H,15,16)
- InChI Key： FHBUYYLLDKAIMV-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC(C(F)(F)F)=CN=2)C=1)OCC
Computed Properties
- Exact Mass: 258.06161202g/mol
- Monoisotopic Mass: 258.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55Ų
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029184739-250mg |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 97% | 250mg |
$362.56 | 2023-08-31 | |
| Alichem | A029184739-1g |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 97% | 1g |
$906.40 | 2023-08-31 | |
| Chemenu | CM333335-100mg |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 95%+ | 100mg |
$95 | 2021-08-18 | |
| Chemenu | CM333335-250mg |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 95%+ | 250mg |
$142 | 2021-08-18 | |
| Chemenu | CM333335-1g |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 95%+ | 1g |
$368 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M48110-0.25g |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 96% | 0.25g |
￥1240.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M48110-1g |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | 96% | 1g |
￥4060.0 | 2022-04-27 | |
| ChemScence | CS-0004412-100mg |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | ≥97.0% | 100mg |
$68.0 | 2022-04-26 | |
| ChemScence | CS-0004412-250mg |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | ≥97.0% | 250mg |
$110.0 | 2022-04-26 | |
| ChemScence | CS-0004412-1g |
Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
920978-97-8 | ≥97.0% | 1g |
$224.0 | 2022-04-26 |
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Sulfuric acid ; 16 h, 85 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Sulfuric acid ; 18 h, rt → reflux
Reference
- Preparation of tricyclic N-(heteroaryl)carboxamide derivatives as VR1 type capsaicin receptor ligands, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol , Water ; 20 h, rt → reflux
Reference
- Preparation of pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol , Water ; 18 h, reflux; cooled
Reference
- Preparation of N-(aminoheteroaryl)-1H-pyrrolopyridine-2-carboxamides as VR1 type capsaicin receptor antagonists, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists, France, , ,
Production Method 6
Reaction Conditions
Reference
- Preparation of N-(aminoheteroaryl)-1H-pyrrolopyridine-2-carboxamides as VR1 type capsaicin receptor antagonists, France, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of 1-(arylalkyl)-1H-pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists, World Intellectual Property Organization, , ,
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Raw materials
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Preparation Products
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
920978-97-8 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester) Related Products
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